Cas no 1807066-54-1 (3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1807066-54-1
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4884891
• Update Time: 2025-05-20

3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-3-4(10)1-5(7(11)12)16-6(3)8(13,14)15/h1,7H,2H2
• InChI Key： RNABEMJXDSEENY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine: A Comprehensive Chemical Profile

The compound 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1807066-54-1) is a highly fluorinated pyridine derivative with a complex structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique substitution pattern, featuring a trifluoromethyl group at the 2-position, a fluoro group at the 4-position, a difluoromethyl group at the 6-position, and a chloromethyl group at the 3-position. The presence of multiple fluorinated substituents contributes to its distinctive electronic properties, making it an intriguing candidate for various applications.

Recent studies have highlighted the potential of 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's electronic structure, influenced by the electron-withdrawing fluorinated groups, facilitates efficient charge transport and emission properties.

Moreover, CAS No. 1807066-54-1 has been investigated for its role in medicinal chemistry. The pyridine ring serves as a versatile scaffold for drug design, and the substitution pattern of this compound provides opportunities for tuning pharmacokinetic properties. Recent findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting specific biological pathways.

The synthesis of 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective fluorination of intermediate compounds and the precise installation of substituents to achieve the desired regiochemistry. These advancements in synthetic methodology have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity profiles of CAS No. 1807066-54-1. Results indicate that while the compound exhibits moderate biodegradability under specific conditions, further research is required to fully understand its ecological footprint. Regulatory agencies are closely monitoring these findings to ensure compliance with safety standards.

Looking ahead, 3-(Chloromethyl)-6-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine holds immense potential for innovation across multiple industries. Its unique chemical properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a pivotal role in shaping future advancements in materials science and pharmacology.